
Electronic properties of Bi-2223 phase

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
BISMUTH STRONTIUM

CALCIUM COPPER OXIDE

CAS No.: 114901-61-0

Cat. No.: B569502

Get Quote

An In-depth Technical Guide to the Electronic Properties of the Bi-2223 Superconducting

Phase

Audience Note: This technical guide is intended for researchers and scientists in the fields of

materials science, condensed matter physics, and electrical engineering. While the prompt

included drug development professionals, the subject matter—a high-temperature ceramic

superconductor—does not have direct applications in pharmacology or biological signaling. The

content is therefore tailored to a physical sciences and engineering audience.

Introduction
The Bismuth Strontium Calcium Copper Oxide (BSCCO) system, with the general formula

Bi₂Sr₂Caₙ₋₁CuₙO₂ₙ₊₄₊ₓ, encompasses a family of high-temperature superconductors.[1]

Among its members, the Bi-2223 phase (n=3, Bi₂Sr₂Ca₂Cu₃O₁₀₊ₓ) is of significant scientific

and commercial interest due to its high critical temperature (Tc) of approximately 110 K, placing

it well above the boiling point of liquid nitrogen (77 K).[2][3] This property makes it a highly

attractive material for large-scale applications such as power transmission cables,

transformers, and high-field magnets.[4][5]
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The electronic properties of Bi-2223 are complex and highly anisotropic, stemming from its

layered, quasi-two-dimensional crystal structure. Understanding these properties is crucial for

optimizing material synthesis and fabricating high-performance superconducting wires and

tapes. This guide provides a detailed overview of the core electronic characteristics of the Bi-

2223 phase, methodologies for its characterization, and the interplay between its structure,

processing, and performance.

Crystal Structure and Anisotropy
The Bi-2223 phase possesses a layered crystal structure with pseudo-tetragonal or

orthorhombic symmetry.[6][7][8] Its defining feature is the presence of three adjacent copper-

oxide (CuO₂) planes, which act as the primary conduction paths for the superconducting

charge carriers (Cooper pairs).[7] These trilayer CuO₂ blocks are separated by insulating BiO

and SrO layers, which function as charge reservoirs.[7] This layered arrangement is the origin

of the material's profound electronic anisotropy, where properties like conductivity and critical

current density are vastly different when measured parallel to the CuO₂ planes (the ab-plane)

versus perpendicular to them (the c-axis).

The misalignment of these anisotropic crystallites in polycrystalline wires and tapes is a key

factor that can limit the overall critical current density.[9][10] Therefore, manufacturing

processes are designed to align the grains with their c-axes perpendicular to the current flow

direction to maximize performance.

Property Value Reference

Crystal System
Pseudo-tetragonal /

Orthorhombic
[7][8][11]

Lattice Parameter 'a' ~5.411 Å [6][7]

Lattice Parameter 'b' ~5.409 Å [6][7]

Lattice Parameter 'c' ~37.08 Å [6][7]

Key Structural Feature
Three stacked CuO₂ planes

per unit cell
[7][12]

Anisotropy Factor (γ) ~53 [11]
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Core Electronic Properties
Critical Temperature (Tc)
The critical temperature is the threshold below which the material transitions to a

superconducting state, exhibiting zero electrical resistance. For Bi-2223, the Tc is consistently

reported to be around 108-110 K.[2][3][4] Doping with elements like lead (Pb) is crucial for

stabilizing the Bi-2223 phase, and post-synthesis annealing in controlled atmospheres can

further optimize Tc, with values up to 111 K being reported.[11] The application of pressure can

also influence Tc, with studies showing it can rise to a maximum of about 123 K.[4]

Critical Current Density (Jc)
The critical current density (Jc) is the maximum electrical current density a superconductor can

carry before losing its superconducting properties. It is a critical parameter for practical

applications.[13] The Jc of Bi-2223 is highly sensitive to temperature, the strength and

orientation of the external magnetic field, and the material's microstructure.[14][15]

In commercial Bi-2223 tapes, Jc values can be very high. For instance, typical tapes can

exhibit a Jc in the Bi-2223 filaments of 5 kA/mm² (5 x 10⁵ A/cm²) at 77 K in a self-field.[4]

However, this value decreases significantly with increasing magnetic field, particularly when the

field is applied parallel to the c-axis.[14][16] The weak links between grain boundaries are a

primary limiting factor for Jc in bulk and wire forms.[17]

Condition Jc Value (A/cm²) Reference

Commercial Tape Filaments

(77 K, self-field)
500,000 [4]

Commercial Tape Filaments

(77.3 K, self-field)
20,000 - 50,000

Bulk Sample (Glass Phase

Method)
7,050 [18]

Pb(BO₂)₂ Doped Bulk Sample 360

Graphene Nanoparticle

Addition

Can be enhanced from a

baseline
[17]
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Band Structure and Density of States
The electronic structure of Bi-2223 is complex due to the three distinct CuO₂ planes. Angle-

resolved photoemission spectroscopy (ARPES) studies have revealed the existence of three

main Fermi surface sheets, corresponding to the inner and outer CuO₂ planes.[19][20] These

planes are not equivalent; band structure calculations and experimental observations show that

interlayer hopping and pairing processes play a crucial role in the material's high Tc.[19] The

inner CuO₂ plane is typically underdoped, while the two outer planes are overdoped.[20] This

composite structure is believed to be key to achieving a high Tc that no individual plane could

reach on its own.[20] Calculations of the electronic density of states (DOS) at the Fermi level

indicate a value on the order of 4 states per atom is available for conduction.[21]

Factors Influencing Electronic Properties
Lead (Pb) Doping
Synthesizing pure, single-phase Bi-2223 is notoriously difficult because the Bi-2212 phase (Tc

≈ 96 K) is thermodynamically more stable and often intergrows with it.[4][5] The partial

substitution of bismuth with lead is a widely used and essential technique to stabilize the Bi-

2223 phase and accelerate its formation kinetics.[5][22][23][24] The method of introducing lead

—for instance, pre-incorporating it into the 2212 precursor phase versus adding it as a

separate oxide—significantly impacts the final phase purity and critical current density.[22]

Other Doping and Additions
Silver (Ag): Silver is not typically doped into the crystal lattice but is used as a sheath in the

"powder-in-tube" method for fabricating wires. It facilitates the alignment of Bi-2223 grains

and improves mechanical properties. Adding Ag nanoparticles can also enhance the

formation of the 2223 phase and improve inter-grain connectivity.[25]

Boron-based compounds: Doping with compounds like Pb(BO₂)₂ or Ca(BO₂)₂ has been

shown to accelerate the formation of the Bi-2223 phase, enhance grain size and density, and

thereby increase the transport critical current density.[26][27]
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Experimental Protocols
Synthesis via Solid-State Reaction
The conventional solid-state reaction method is widely used for preparing bulk Bi-2223

samples.[5]

Precursor Preparation: High-purity powders of Bi₂O₃, PbO, SrCO₃, CaCO₃, and CuO are

weighed in the desired stoichiometric ratios (e.g., for Bi₁.₈Pb₀.₄Sr₁.₉Ca₂.₁Cu₃.₀O₁₀₊ᵦ).[5]

Mixing: The powders are thoroughly mixed and ground in an agate mortar to ensure

homogeneity.

Calcination: The mixed powder is calcined in air at temperatures around 820°C for 24 hours.

[5] This step helps in the decomposition of carbonates and the formation of precursor

phases. The process may be repeated with intermediate grinding to improve reactivity.[28]

Pelletization: The calcined powder is pressed into pellets under high pressure.

Sintering: The pellets are sintered at a precise temperature, typically between 840°C and

850°C, for an extended period (60-120 hours or more).[26][29] This is the critical step where

the Bi-2212 phase slowly converts into the desired Bi-2223 phase. The temperature must be

carefully controlled to be just below the partial melting point.[5]

Resistivity and Tc Measurement (Four-Probe Method)
The four-probe technique is the standard method for accurately measuring the electrical

resistivity of a material while eliminating the influence of contact resistance.[30][31][32]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b569502/docs?utm_src=pdf-body-img#electronic-properties-of-bi-2223-phase
https://www.benchchem.com/product/b569502/docs?utm_src=pdf-body-img#electronic-properties-of-bi-2223-phase
https://www.benchchem.com/product/b569502/docs?utm_src=pdf-body-img#electronic-properties-of-bi-2223-phase
https://www.scirp.org/journal/paperinformation?paperid=18470
https://www.scirp.org/journal/paperinformation?paperid=18470
https://www.scirp.org/journal/paperinformation?paperid=18470
https://www.researchgate.net/publication/241498027_Carbon-Free_Bi2223_Synthesis
https://www.researchgate.net/publication/269355027_Influence_of_PbBO22_Doping_on_Superconducting_Properties_of_BiPb-2223_HTS
https://periodicos.utfpr.edu.br/rbfta/article/download/7550/5158
https://www.scirp.org/journal/paperinformation?paperid=18470
https://www.imagesco.com/articles/superconductors/four-point-electrical-probe.html
https://www.tek.com/en/documents/application-note/four-probe-resistivity-and-hall-voltage-measurements-model-4200-scs
https://suragus.com/four-point-probe-measurement/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569502?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A bar-shaped sample is cut from the sintered pellet.

Contact Placement: Four electrical contacts are made on the sample, typically in a line. This

is often done using silver paint to ensure good ohmic contact.

Circuit Connection: The two outer probes are connected to a constant current source, and

the two inner probes are connected to a high-impedance voltmeter.[30]

Measurement: A constant DC current (I) is passed through the outer probes. The voltmeter

measures the voltage drop (V) across the inner probes.

Data Acquisition: The sample is placed in a cryostat, and its temperature is slowly lowered.

The resistance (R = V/I) is recorded as a function of temperature. The critical temperature

(Tc) is identified as the point where the resistance drops to zero.[8]

Critical Current Density (Jc) Measurement (Transport
Method)
The transport method directly measures the current-carrying capacity of the superconductor.

[33][34]

Setup: The same four-probe configuration is used, but the experiment is conducted at a fixed

temperature below Tc (commonly 77 K in liquid nitrogen).[5][35]

Procedure: The current supplied by the source is slowly ramped up from zero.

Voltage Monitoring: The voltage across the inner probes is continuously monitored.

Jc Determination: The critical current (Ic) is defined as the current at which a small, threshold

electric field (voltage) is detected across the inner probes. A common criterion is 1 µV/cm.

[18]

Calculation: The critical current density (Jc) is calculated by dividing the critical current (Ic) by

the cross-sectional area of the sample through which the current is flowing (Jc = Ic / Area).

[33]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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